Cas no 23933-23-5 ( )

• Product Name: &nbsp
• CAS No: 23933-23-5
• MF: C₁₅H₁₀N₄S₃
• MW: 342.461698055267
• CID: 912828
• PubChem ID: 4675758
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-[(4-thiocyanatophenyl)carbamothioylamino]phenyl] thiocyanate
• AC1NF007
• N,N'-(4-Thiocyanato-phenyl)-thioharnstoff
• N,N'-Bis-(4-thiocyanato-phenyl)-thioharnstoff
• N,N'-bis-(4-thiocyanato-phenyl)-thiourea
• N,N'-Bis-< p-thiocyanato-phenyl> -thioharnstoff
• NSC519059
• DTXSID50405465
• NSC-519059
• 23933-23-5
• &nbsp;

• Inchi： 1S/C15H10N4S3/c16-9-21-13-5-1-11(2-6-13)18-15(20)19-12-3-7-14(8-4-12)22-10-17/h1-8H,(H2,18,19,20)
• InChI Key： QPJPEGWUGHMYQW-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)SC#N)=S

Computed Properties

• Exact Mass: 342.007
• Monoisotopic Mass: 342.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.46
• Boiling Point: 522.3°C at 760 mmHg
• Flash Point: 269.7°C
• Refractive Index: 1.751
• PSA: 71.64
• LogP: 4.78786